4-Oxazolecarboxylicacid,2-ethyl-5-(trifluoromethyl)-

• Molecular Formula: C7H6F3NO3
• Molecular Weight: 209.12 g/mol
• IUPAC Name: 2-ethyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C7H6F3NO3/c1-2-3-11-4(6(12)13)5(14-3)7(8,9)10/h2H2,1H3,(H,12,13)
• InChI Key: JGZJIUMOHFHBCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(O1)C(F)(F)F)C(=O)O

Description

4-Oxazolecarboxylicacid,2-ethyl-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H6F3NO3 and its molecular weight is 209.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-ethyl-5-(trifluoromethyl)-1,3-oxazole-4-carboxylate (2.00 g, 8.43 mmol) in ethanol (10 mL) was added 8N aqueous sodium hydroxide solution (3 mL), and the mixture was stirred at 50° C. for 1.5 hr. The reaction mixture was adjusted to pH 4 with 1N hydrochloric acid, and extracted with ethyl acetate. The organic layer was washed with water and saturated brine, dried over anhydrous magnesium sulfate and filtrated. The filtrate was concentrated under reduced pressure, and the residue was collected by filtration and washed with ethyl acetate-hexane to give the title compound (800 mg, 45%) as a white solid.